(22R)-Budesonide

• Molecular Formula: C25H34O6
• Molecular Weight: 430.5 g/mol
• InChI: InChI=1S/C25H34O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-10,16-18,20-22,26,28H,4-7,11-13H2,1-3H3/t16?,17?,18?,20?,21?,22?,23-,24-,25+/m0/s1
• InChIKey: VOVIALXJUBGFJZ-PNYLKFOFSA-N

(22R)-Budesonide Reference Standard

(22R)-Budesonide (CAS 51372-29-3) is the R-configured epimer of the non-halogenated glucocorticoid budesonide, a 1:1 racemic mixture of (22R) and (22S) epimers widely used in asthma, allergic rhinitis, and inflammatory bowel disease therapy [1]. Unlike the commercial racemate, the isolated (22R)-epimer is the pharmacologically dominant stereoisomer, exhibiting quantifiably higher glucocorticoid receptor (GR) affinity, distinct pharmacokinetic handling, and differential tissue biotransformation compared to its (22S) counterpart [2]. These stereochemically driven differences are not merely academic; they directly impact analytical method development, reference standard qualification, and formulation design where epimeric composition determines potency, clearance, and regulatory compliance [3].

• [1] Ryrfeldt A, Edsbäcker S, Pauwels R. Kinetics of the epimeric glucocorticoid budesonide. Clin Pharmacol Ther. 1984;35(4):525-530. doi:10.1038/clpt.1984.71 View Source
• [2] Dahlberg E, Thalén A, Brattsand R, et al. Correlation between chemical structure, receptor binding, and biological activity of some novel, highly active, 16α,17α-acetal-substituted glucocorticoids. Mol Pharmacol. 1984;25(1):70-78. View Source
• [3] Cortijo J, Urbieta E, Vila JM, et al. Biotransformation in vitro of the 22R and 22S epimers of budesonide by human liver, bronchus, colonic mucosa and skin. Fundam Clin Pharmacol. 2001;15(1):47-54. doi:10.1046/j.1472-8206.2001.00005.x View Source

Racemic Budesonide Substitution Limitations

The budesonide racemate is a fixed-ratio mixture whose pharmacopoeial specifications permit epimer ratios ranging from 60:40 to 40:51 (R:S), introducing inherent compositional variability that undermines quantitative analytical methods, bioequivalence studies, and stereochemically optimized formulations [1]. Critically, the (22R) and (22S) epimers are non-interconverting in vitro, meaning the activity of a given batch is locked to its epimer distribution [2]. The (22R)-epimer demonstrates approximately twice the GR affinity of (22S), a 73% larger volume of distribution, and roughly 40–75% faster systemic clearance—differences that translate into divergent pharmacodynamic and pharmacokinetic behavior [3][4]. For any application requiring precise quantification, receptor-binding calibration, or enantioselective formulation development, substitution with the undefined racemate introduces uncontrolled variables that compromise reproducibility and regulatory defensibility.

• [1] European Pharmacopoeia / British Pharmacopoeia monographs for budesonide; epimeric content specification range 60-49/40-51 (R/S). Referenced in: J Pharm Biomed Anal. 2010;53(3):462-467. View Source
• [2] SYMBICORT (budesonide/formoterol) FDA Prescribing Information; PULMICORT FLEXHALER Prescribing Information. Section 12.1: 'In vitro studies indicated that the two forms of budesonide do not interconvert.' View Source
• [3] Ryrfeldt A, Edsbäcker S, Pauwels R. Kinetics of the epimeric glucocorticoid budesonide. Clin Pharmacol Ther. 1984;35(4):525-530. doi:10.1038/clpt.1984.71 View Source
• [4] PULMICORT FLEXHALER Prescribing Information. Section 12.3: 22R systemic clearance 1.4 L/min vs. 22S 1.0 L/min. View Source

(22R)-Budesonide Comparator Evidence

Glucocorticoid Receptor Binding Affinity

In a direct comparative study using rat skeletal muscle GR, the isolated (22R)-epimer of budesonide exhibited twice the receptor binding activity of the (22S)-epimer, was 4-fold more active than triamcinolone acetonide (TA), and 14-fold more active than dexamethasone (DEX), despite lacking a 9α-fluoro substituent present in many high-affinity glucocorticoids [1]. The correlation between in vitro receptor affinity and in vivo topical glucocorticoid activity was r=0.98 across 12 steroids tested, validating the receptor binding data as predictive of functional anti-inflammatory potency [1].

Evidence Dimension	Relative glucocorticoid receptor binding affinity (rat skeletal muscle)
Target Compound Data	(22R)-Budesonide: set as reference (relative activity = 1.0 for ranking; 2× more active than 22S, 4× more active than TA, 14× more active than DEX)
Comparator Or Baseline	(22S)-Budesonide: 0.5× relative to 22R; Triamcinolone acetonide (TA): 0.25× relative to 22R; Dexamethasone (DEX): 0.07× relative to 22R
Quantified Difference	(22R) = 2×(22S); (22R) = 4×TA; (22R) = 14×DEX
Conditions	In vitro GR binding assay; rat skeletal muscle cytosol; competitive displacement of [³H]-labelled ligand; Dahlberg et al. 1984

Why This Matters

The 14-fold receptor affinity advantage over dexamethasone—a widely used reference glucocorticoid—establishes (22R)-budesonide as the high-sensitivity probe of choice for GR binding assays and structure-activity relationship (SAR) studies, directly impacting experimental design and data interpretability.

• [1] Dahlberg E, Thalén A, Brattsand R, et al. Correlation between chemical structure, receptor binding, and biological activity of some novel, highly active, 16α,17α-acetal-substituted glucocorticoids. Mol Pharmacol. 1984;25(1):70-78. PMID: 6708937. View Source

Volume of Distribution

Following intravenous administration of 500 µg ³H-budesonide to six healthy male subjects and simultaneous HPLC quantification of both epimers, the (22R)-epimer exhibited a mean volume of distribution (Vβ) of 425 ± 100 L, compared to 245 ± 38 L for the (22S)-epimer—a statistically significant 73% larger distribution volume [1]. The larger Vβ for (22R) is consistent with higher tissue affinity, as noted by the original authors [1]. This PK differentiation was independently confirmed in a pediatric asthma population, where all epimer-specific pharmacokinetic parameters differed significantly, with 22R plasma clearance averaging 103 L/h versus 74 L/h for 22S [2].

Evidence Dimension	Volume of distribution (Vβ) — intravenous administration
Target Compound Data	(22R)-Budesonide: Vβ = 425 ± 100 L
Comparator Or Baseline	(22S)-Budesonide: Vβ = 245 ± 38 L
Quantified Difference	+73% larger Vβ for (22R) vs. (22S); ratio = 1.73:1
Conditions	Intravenous bolus 500 µg ³H-budesonide; n=6 healthy adult males; simultaneous HPLC separation and quantification of epimers; Ryrfeldt et al. 1984

Why This Matters

A 73% larger distribution volume directly affects tissue-to-plasma concentration ratios and informs dosing considerations in formulation design; procurement of the isolated (22R)-epimer rather than racemate ensures pharmacokinetic studies measure the behavior of the dominant tissue-distributing species without confounding from the less extensively distributed (22S)-epimer.

• [1] Ryrfeldt A, Edsbäcker S, Pauwels R. Kinetics of the epimeric glucocorticoid budesonide. Clin Pharmacol Ther. 1984;35(4):525-530. doi:10.1038/clpt.1984.71 View Source
• [2] Pedersen S, Steffensen G, Ekman I, et al. Pharmacokinetics of budesonide in children with asthma. Eur J Clin Pharmacol. 1987;31(5):579-582. doi:10.1007/BF00606634 View Source

Systemic Plasma Clearance

Two independent datasets confirm the faster systemic elimination of the (22R)-epimer. In healthy adults, plasma clearance for (22R) was 117 ± 40 L/h versus 67 ± 19 L/h for (22S) (ratio 1.75:1; p<0.05) [1]. The FDA prescribing information for budesonide inhalation products reports (22R) systemic clearance of 1.4 L/min versus 1.0 L/min for (22S) (ratio 1.4:1) [2]. Both epimers share the same terminal half-life (2–3 hours), indicating that the clearance difference is driven by the larger distribution volume of (22R) rather than altered elimination rate constant [3].

Evidence Dimension	Systemic plasma clearance
Target Compound Data	(22R)-Budesonide: 117 ± 40 L/h (i.v. adults); 1.4 L/min (label); 103 L/h (children)
Comparator Or Baseline	(22S)-Budesonide: 67 ± 19 L/h (i.v. adults); 1.0 L/min (label); 74 L/h (children)
Quantified Difference	Adult i.v.: +75% (ratio 1.75:1); Label: +40% (ratio 1.4:1); Children: +39% (ratio 1.39:1)
Conditions	Adult i.v. data: Ryrfeldt et al. 1984, n=6, 500 µg dose; Label data: PULMICORT FLEXHALER prescribing information; Pediatric data: Pedersen et al. 1987, n=6 children with asthma

Why This Matters

Differential clearance between epimers means that analytical methods quantifying 'total budesonide' without epimer resolution confound two species with distinct elimination kinetics; procurement of pure (22R)-budesonide as a reference standard is essential for developing stereoselective bioanalytical methods that meet regulatory expectations for specificity.

• [1] Ryrfeldt A, Edsbäcker S, Pauwels R. Kinetics of the epimeric glucocorticoid budesonide. Clin Pharmacol Ther. 1984;35(4):525-530. doi:10.1038/clpt.1984.71 View Source
• [2] PULMICORT FLEXHALER (budesonide inhalation powder) Prescribing Information. AstraZeneca. Section 12.3 Pharmacokinetics: Excretion/Elimination. View Source
• [3] Donnelly R, Seale JP. Clinical pharmacokinetics of inhaled budesonide. Clin Pharmacokinet. 2001;40(6):427-440. doi:10.2165/00003088-200140060-00004 View Source

Differential Tissue Biotransformation

In vitro incubation of individually isolated (22R) and (22S) epimers with the S-9 fraction of human tissues revealed that the (22R)-epimer suffered greater biotransformation than the (22S)-epimer in human hepatic, bronchial, and colonic mucosa preparations [1]. The rate of disappearance of unchanged epimer was highest in human liver, with measurable but lower biotransformation in bronchial tissue and colonic mucosa; no metabolism was detected in skin [1]. In cultured human hepatocytes, a marked decay of both epimers was observed after 2 hours, whereas airway smooth muscle cells and BEAS-2B bronchial epithelial cells showed minimal metabolism even after 24 hours—consistent with the high therapeutic ratio of budesonide driven by negligible local inactivation in target respiratory tissues combined with rapid hepatic clearance of systemically absorbed drug [1].

Evidence Dimension	In vitro biotransformation rate (disappearance of unchanged epimer) across human tissues
Target Compound Data	(22R)-Budesonide: Greater biotransformation than 22S in liver, bronchus, and colonic mucosa; high hepatic metabolism; minimal metabolism in bronchial tissue and colonic mucosa relative to liver
Comparator Or Baseline	(22S)-Budesonide: Lower biotransformation than 22R in all metabolically active tissues tested
Quantified Difference	Qualitative ranking: 22R > 22S in hepatic, bronchial, and colonic S-9 fractions. Tissue rank order of metabolism: liver >>> bronchus ≈ colonic mucosa > skin (no detectable metabolism)
Conditions	Human tissue S-9 fractions; 90-min incubation; HPLC quantification; additionally, cultured human hepatocytes (2 h), airway smooth muscle cells, and BEAS-2B cells (24 h); Cortijo et al. 2001

Why This Matters

The observation that (22R) is preferentially metabolized in liver yet both epimers are minimally inactivated in lung tissue reinforces the rationale for isolating the (22R)-epimer in formulations targeting pulmonary delivery: it is the more receptor-active species that experiences greater first-pass hepatic clearance, widening the therapeutic window relative to the (22S)-epimer.

• [1] Cortijo J, Urbieta E, Vila JM, et al. Biotransformation in vitro of the 22R and 22S epimers of budesonide by human liver, bronchus, colonic mucosa and skin. Fundam Clin Pharmacol. 2001;15(1):47-54. doi:10.1046/j.1472-8206.2001.00005.x View Source

Epimer Stereochemical Stability

In vitro studies have conclusively demonstrated that the (22R) and (22S) epimers of budesonide do not interconvert, meaning each epimer maintains its absolute configuration under physiological and storage conditions [1][2]. This stereochemical stability is documented in multiple FDA-approved product labels and underpins the pharmacopoeial recognition of budesonide as a defined epimeric mixture [3]. The non-interconverting nature of the epimers means that a purchased lot of (22R)-budesonide retains its stereochemical identity throughout storage and use, making it a reliable, traceable reference standard for chromatographic method development, system suitability testing, and enantiomeric purity determination of budesonide active pharmaceutical ingredient (API).

Evidence Dimension	Epimer interconversion under in vitro conditions
Target Compound Data	(22R)-Budesonide: no interconversion to (22S) detected in vitro
Comparator Or Baseline	(22S)-Budesonide: no interconversion to (22R) detected in vitro
Quantified Difference	Interconversion rate = 0 (non-interconverting epimers)
Conditions	In vitro incubation studies; referenced in FDA prescribing information for SYMBICORT, PULMICORT FLEXHALER, and generic budesonide inhalation products

Why This Matters

Non-interconverting epimers guarantee that a certified (22R)-budesonide reference standard does not degrade into the (22S) form over time, ensuring long-term reliability for analytical method validation, system suitability, and regulatory submission data integrity—a critical procurement consideration for QC laboratories.

• [1] SYMBICORT (budesonide/formoterol fumarate dihydrate) Prescribing Information. AstraZeneca. Section 12.1: 'In vitro studies indicated that the two forms of budesonide do not interconvert.' View Source
• [2] Budesonide - Sun Pharmaceutical Industries, Inc. Prescribing Information. Section 12.1. View Source
• [3] DrugBank: Budesonide. DB01222. 'The two forms do not interconvert.' Accessed 2025. View Source

Topical-to-Systemic Potency Ratio

In a head-to-head human volunteer study comparing budesonide racemate with beclomethasone dipropionate (BDP), budesonide was 2–3 times more potent in the topical vasoconstriction assay (a surrogate for airway anti-inflammatory activity) yet 2–4 times less potent in systemic glucocorticoid effects (plasma cortisol suppression and differential WBC changes) after oral administration [1]. This inverse relationship—higher topical potency coupled with lower systemic activity—creates a favorable therapeutic index advantage for budesonide-containing products. Since the (22R)-epimer is the pharmacologically dominant species (2× the GR affinity of 22S), this topical-to-systemic differentiation is driven primarily by the (22R) component [2]. In the original characterization study, budesonide exhibited local anti-inflammatory potency comparable to fluocinolone acetonide but 4–7 times lower systemic glucocorticoid activity [3].

Evidence Dimension	Topical anti-inflammatory potency (vasoconstriction) vs. systemic glucocorticoid activity (cortisol suppression, WBC changes)
Target Compound Data	Budesonide (racemate): 2–3× more potent than BDP topically; 2–4× less potent than BDP systemically after oral dosing; local potency comparable to fluocinolone acetonide with 4–7× lower systemic activity
Comparator Or Baseline	Beclomethasone dipropionate (BDP): reference inhaled corticosteroid; Fluocinolone acetonide: reference potent topical corticosteroid
Quantified Difference	Topical: budesonide = 2–3× BDP; Systemic (oral): budesonide = 0.25–0.5× BDP. vs. fluocinolone acetonide: systemic activity 4–7× lower at comparable local potency
Conditions	Human volunteer studies; topical vasoconstriction assay (McKenzie skin blanching); plasma cortisol and WBC differential; Johansson et al. 1982 (Eur J Clin Pharmacol); Thalén et al. 1979 (Arzneimittelforschung)

Why This Matters

For formulation scientists developing inhaled or topical budesonide products, the knowledge that the (22R)-epimer is the principal driver of both the enhanced topical potency and the favorable systemic safety margin supports stereochemically enriched formulations as a differentiation strategy—and justifies procurement of pure (22R)-budesonide for pre-formulation and proof-of-concept studies.

• [1] Johansson SÅ, Andersson KE, Brattsand R, et al. Topical and systemic glucocorticoid potencies of budesonide and beclomethasone dipropionate in man. Eur J Clin Pharmacol. 1982;22(6):523-529. doi:10.1007/BF00609625 View Source
• [2] Dahlberg E, Thalén A, Brattsand R, et al. Correlation between chemical structure, receptor binding, and biological activity of some novel, highly active, 16α,17α-acetal-substituted glucocorticoids. Mol Pharmacol. 1984;25(1):70-78. PMID: 6708937. View Source
• [3] Thalén A, Brattsand R. Synthesis and anti-inflammatory properties of budesonide, a new non-halogenated glucocorticoid with high local activity. Arzneimittelforschung. 1979;29(11):1687-1690. PMID: 543875. View Source

(22R)-Budesonide Application Scenarios

Stereoselective LC-MS/MS Method Development

Regulatory guidances (ICH M10, FDA Bioanalytical Method Validation) increasingly expect chiral or epimer-specific quantification when stereoisomers exhibit differential pharmacokinetics. The 40–75% higher clearance and 73% larger Vβ of (22R)-budesonide versus (22S) [1][2] make epimer-resolved quantification essential for accurate bioequivalence assessment. Pure (22R)-budesonide serves as the primary calibrator and quality control standard for developing stereoselective UHPLC-MS/MS methods that independently quantify both epimers in human plasma, as described by Lu et al. (2013) using (22R)-budesonide as reference [3].

GR Binding and Transactivation Profiling

The 14-fold receptor affinity advantage of (22R)-budesonide over dexamethasone and 4-fold advantage over triamcinolone acetonide [4] positions it as a superior probe for GR binding assays, NF-κB transrepression studies, and GRE-mediated transactivation screens. Researchers investigating the molecular basis of glucocorticoid efficacy can use (22R)-budesonide to establish the upper boundary of non-fluorinated GR agonism, enabling calibrated comparisons against fluorinated analogs (fluticasone propionate, fluticasone furoate) and dissociated GR ligands.

Enriched Inhalation Formulation Development

Patent CA 2408647 specifically discloses pressurized metered-dose inhaler (pMDI) formulations containing the (22R)-epimer of budesonide as the active ingredient in hydrofluorocarbon propellant systems [5]. The differential tissue biotransformation profile—where (22R) undergoes greater hepatic metabolism while both epimers are minimally inactivated in bronchial tissue [6]—provides a mechanistic rationale for (22R)-enriched formulations aimed at maximizing pulmonary anti-inflammatory activity while minimizing systemic exposure through enhanced first-pass clearance.

Pharmacopoeial Reference Standard

Pharmacopoeial monographs (USP, EP) define budesonide API by its epimeric composition range (60:40 to 40:51 R:S) [7]. Quality control laboratories performing API lot release testing require authenticated (22R)-budesonide as a chromatographic system suitability standard to establish retention time identity, resolution from the (22S)-epimer, and peak purity. The documented non-interconversion of epimers [8] ensures that a purchased (22R)-budesonide reference standard remains fit for purpose throughout its shelf life, supporting both internal QC workflows and regulatory filing data packages.

• [1] Ryrfeldt A, Edsbäcker S, Pauwels R. Kinetics of the epimeric glucocorticoid budesonide. Clin Pharmacol Ther. 1984;35(4):525-530. doi:10.1038/clpt.1984.71 View Source
• [2] PULMICORT FLEXHALER Prescribing Information. Section 12.3: 22R systemic clearance 1.4 L/min vs. 22S 1.0 L/min. View Source
• [3] Lu Y, Sun Z, Zhang Y, Chen X, Zhong D. Simultaneous quantification of 22R and 22S epimers of budesonide in human plasma by UHPLC-MS/MS: application in a stereoselective pharmacokinetic study. J Chromatogr B. 2013;921-922:27-34. doi:10.1016/j.jchromb.2013.01.015 View Source
• [4] Dahlberg E, Thalén A, Brattsand R, et al. Correlation between chemical structure, receptor binding, and biological activity of some novel, highly active, 16α,17α-acetal-substituted glucocorticoids. Mol Pharmacol. 1984;25(1):70-78. PMID: 6708937. View Source
• [5] Lewis D, Ganderton D, Meakin B, et al. Formulations containing a glucocorticoid drug for the administration by pressurized metered dose inhalers. Canadian Patent CA 2408647. Filed 2001-05-22. View Source
• [6] Cortijo J, Urbieta E, Vila JM, et al. Biotransformation in vitro of the 22R and 22S epimers of budesonide by human liver, bronchus, colonic mucosa and skin. Fundam Clin Pharmacol. 2001;15(1):47-54. doi:10.1046/j.1472-8206.2001.00005.x View Source
• [7] British Pharmacopoeia / European Pharmacopoeia. Budesonide Monograph. Epimeric content: 22R: 60-49%; 22S: 40-51%. Referenced in: J Pharm Biomed Anal. 2010;53(3):462-467. View Source
• [8] SYMBICORT (budesonide/formoterol) FDA Prescribing Information. Section 12.1: 'In vitro studies indicated that the two forms of budesonide do not interconvert.' View Source